Cas no 13053-84-4 (N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide)

N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide structure
13053-84-4 structure
Product Name:N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
CAS No:13053-84-4
MF:C10H9N3OS
MW:219.262960195541
CID:3075087
PubChem ID:569553
Update Time:2025-04-21

N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
    • Z29672864
    • AKOS000646791
    • STK035119
    • DTXSID101264175
    • 13053-84-4
    • CHEMBL1355018
    • NCGC00098386-01
    • F0013-1205
    • HMS1795I19
    • Inchi: 1S/C10H9N3OS/c1-7-12-13-10(15-7)11-9(14)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,13,14)
    • InChI Key: KGDDBWOFFAWDJA-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 219.04663309Da
  • Monoisotopic Mass: 219.04663309Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.1Ų
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